
Personal protective equipment for handling 4-
Phenylazobenzoyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Phenylazobenzoyl chloride

Cat. No.: B091048 Get Quote

Essential Safety and Handling Guide for 4-
Phenylazobenzoyl Chloride
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4-Phenylazobenzoyl chloride (CAS No. 104-24-5). The following

procedures are designed for researchers, scientists, and professionals in drug development to

ensure safe laboratory operations.

Chemical Identification and Hazard Summary
4-Phenylazobenzoyl chloride is a reactive acyl chloride compound.[1] It is classified as a

hazardous chemical and requires strict adherence to safety protocols.[2][3][4] It is primarily

used in chemical synthesis, such as for polyacetylene derivatives.[1][5]

Key Hazards:

Corrosivity: Causes severe skin burns and eye damage.[5][6][7][8]

Reactivity: Reacts violently with water and moisture, liberating toxic and corrosive gases

such as hydrogen chloride.[2][3] It is sensitive to air and moisture.[6]

Respiratory Irritation: May cause respiratory irritation if inhaled.[3][4][6][8]

Chemical and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b091048?utm_src=pdf-interest
https://www.benchchem.com/product/b091048?utm_src=pdf-body
https://www.benchchem.com/product/b091048?utm_src=pdf-body
https://www.scbt.com/p/4-phenylazo-benzoyl-chloride-104-24-5
https://datasheets.scbt.com/sds/aghs/en/sc-223601.pdf
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150431000&countryCode=US&language=en
https://www.scbt.com/p/4-phenylazo-benzoyl-chloride-104-24-5
https://www.sigmaaldrich.com/JP/ja/product/aldrich/173452
https://www.sigmaaldrich.com/JP/ja/product/aldrich/173452
https://www.fishersci.com/store/msds?partNumber=CC53702DE&productDescription=4-PHENOXYBENZOYL+CHLORID+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/P0144
https://www.cdhfinechemical.com/images/product/msds/37_1485261044_4-ChloroBenzoylChloride-CASNO-122-01-0-MSDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-223601.pdf
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC53702DE&productDescription=4-PHENOXYBENZOYL+CHLORID+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150431000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC53702DE&productDescription=4-PHENOXYBENZOYL+CHLORID+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1485261044_4-ChloroBenzoylChloride-CASNO-122-01-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 104-24-5[1][5][7]

Molecular Formula C₁₃H₉ClN₂O[1]

Molecular Weight 244.68 g/mol [1][5]

Appearance Light yellow to brown powder or crystal[7]

| Melting Point | 94-97 °C[5] |

GHS Hazard Classification

Classification Code Description

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin
burns and eye damage[5]
[6][7][8]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage[5][6]

| Corrosive to Metals | - | H290: May be corrosive to metals[7] |

Required Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent exposure. All PPE should be

inspected before use.
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Body Part Required PPE Specification

Eyes/Face
Safety Goggles & Full-face

Shield

Must be worn over safety

goggles to protect against

splashes and vapors.[9][10]

[11]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[11][12]

Always check for tears or holes

before use.

Body
Chemical-Resistant Lab

Coat/Suit

A fully-buttoned lab coat is the

minimum requirement. For

larger quantities, a chemical-

resistant suit or apron is

necessary.[9][10][12]

Respiratory Respirator

Use a NIOSH/MSHA-approved

respirator with cartridges

suitable for acid gases and

organic vapors, especially

when handling the powder

outside of a fume hood or if

dust is generated.[3][5][9]

Feet Closed-toe Shoes

Chemical-resistant boots are

recommended, especially

when handling larger

quantities.[10][13]

Standard Operating Protocol: Handling 4-
Phenylazobenzoyl Chloride
This step-by-step protocol ensures a safe operational workflow from preparation to cleanup.

Step 1: Preparation
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Work Area: All handling of 4-Phenylazobenzoyl chloride must be conducted within a

certified chemical fume hood.[3][4]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible and unobstructed.[3][4]

Materials: Assemble all necessary equipment (spatulas, glassware, weighing paper, reaction

vessels) inside the fume hood. Ensure all glassware is dry.

Incompatible Materials: Keep water, alcohols, strong bases, amines, and strong oxidizing

agents away from the work area.[6]

Step 2: Weighing and Dispensing

Don PPE: Put on the full required PPE before opening the container.

Inert Atmosphere: If the procedure is sensitive to moisture, consider handling the compound

under an inert atmosphere (e.g., nitrogen or argon).

Dispensing: Open the container inside the fume hood. Carefully dispense the required

amount of the powder, avoiding the creation of dust.[2]

Seal Container: Tightly close the container immediately after dispensing to minimize

exposure to air and moisture.[3][4][6]

Step 3: Use in Reaction

Addition: Add the 4-Phenylazobenzoyl chloride to the reaction vessel slowly and in a

controlled manner.

Monitoring: Continuously monitor the reaction for any signs of uncontrolled exothermic

activity.

Quenching: Prepare a suitable quenching agent (e.g., a non-aqueous solvent followed by a

basic solution) according to your specific reaction protocol.

Emergency Procedures
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Immediate and correct response is critical in an emergency.

Spill Response Protocol

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

Containment:

DO NOT USE WATER.[2][14]

Cover the spill with a dry, inert absorbent material such as sand, dry earth, or vermiculite.

[3][14]

Use non-sparking tools to carefully sweep or scoop the absorbed material into a

designated, labeled hazardous waste container.[14]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),

followed by a thorough wash with soap and water, collecting all cleaning materials as

hazardous waste.

Reporting: Report the incident to the laboratory supervisor or safety officer.

First Aid Measures
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Exposure Route Immediate Action

Skin Contact

Immediately take off all contaminated
clothing.[6][7] Rinse skin with copious
amounts of water for at least 15 minutes.
[6][9] Seek immediate medical attention.
[6][8]

Eye Contact

Immediately rinse cautiously with water for

several minutes, holding eyelids open.[6][7][9]

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[6]

Seek immediate medical attention.[6][7][8]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[7][9] If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[6]

| Ingestion | Rinse mouth with water.[6][7][9] DO NOT induce vomiting.[6][7][9] Never give

anything by mouth to an unconscious person.[2] Seek immediate medical attention.[6] |

Storage and Disposal Plan
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

corrosive materials.[2][3][6]

The storage area should be locked up.[3][4][6]

Protect from moisture and keep away from water or moist air.[2][4] The material is moisture-

sensitive.[6]

Disposal
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Waste Generation: All materials contaminated with 4-Phenylazobenzoyl chloride, including

disposable PPE, absorbent materials from spills, and empty containers, must be treated as

hazardous waste.

Containerization: Place waste in a clearly labeled, sealed container suitable for corrosive

solids.

Disposal Route: Dispose of contents and container at an approved waste disposal plant in

accordance with all local, regional, and national regulations.[3][4][7] Do not empty into

drains.[3]

Workflow for Handling 4-Phenylazobenzoyl Chloride
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Cleanup & Disposal Phase

Emergency Response

Verify Fume Hood & Safety Shower/Eyewash

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Assemble Dry Glassware & Equipment

Dispense Powder Carefully
(Avoid Dust)

Tightly Reseal Container

Perform Reaction/Procedure

Decontaminate Glassware & Surfaces

Segregate Waste
(Solid, Liquid, Sharps)

Package & Label Hazardous Waste

Doff & Dispose of Contaminated PPE

end

End of Procedure

Spill Occurs

Execute Spill Protocol
(No Water!)

Personnel Exposure

Execute First Aid
(Rinse, Seek Medical Attention)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Phenylazobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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